Cas no 24047-72-1 ((+)-(1R,2R,5R)-2-Hydroxy-3-pinanone)

• Product Name: (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone
• CAS No: 24047-72-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD00191522
• CID: 52430
• PubChem ID: 24864915
• Update Time: 2025-08-02

(+)-(1R,2R,5R)-2-Hydroxy-3-pinanone Chemical and Physical Properties

Names and Identifiers

• (1R,2R,5R)-(+)-2-Hydroxy-3-pinanone
• (1R,2R,5R)-2-Hydroxy-2,6,6-trimethyl-bicyclo[3.1.1]heptan-3-one
• (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone
• (1R,2R,5R)-2-hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• (1R,4R,5R)-4-hydroxy-4,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• (+)-
• (+)-(1R,2R)-2-Hydroxy-2,6,6-trimethylnorpinan-3-one
• (+)-(1R,2R,5R)-2-hydroxypinan-3-one
• (+)-2-hydroxy-3-pinanone
• (+)-2-Hydroxypinocamphone
• (1R,2R,5R)-(+)-2-Hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• (1R,2R,5R)-(+)-2-hydroxy-2,6,6-trimethylbicyclo<3.1.1>heptane-3-one
• Bicyclo[3.1.1]heptan-3-one, 2-hydroxy-2,6,6-trimethyl-, (1R,2R,5R)-
• (1R,2R,5R)-2-hydroxy-3-pinanone
• VZRRCQOUNSHSGB-BRDIYROLSA-N
• PubChem18156
• (1R,2R,5R)-Hydroxypinanone
• (+)-2
• A-Hydroxy-3-pinanone
• ANW-2
• (1R,2R.5R)-(+)-2-Hydroxy-3-pinanone
• (+)-2.ALPHA.-HYDROXY-3-PINANONE
• 2.ALPHA.-HYDROXY-10.BETA.-PINAN-3-ONE
• 24047-72-1
• UNII-HY8XY57CHN
• OXYPINOCAMPHONE, (1R,2R,5R)-(+)-
• HY8XY57CHN
• CS-W017795
• BICYCLO(3.1.1)HEPTAN-3-ONE, 2-HYDROXY-2,6,6-TRIMETHYL-, (1R-(1.ALPHA.,2.ALPHA.,5.ALPHA.))-
• AKOS015855447
• AMY14849
• A878036
• AS-71340
• SCHEMBL1171547
• 2-Hydroxypinocamphone, (1R,2R,5R)-(+)-
• (+)-2.ALPHA.-HYDROXY-10.BETA.-PINAN-3-ONE
• MFCD00191522
• H0862
• 84236-04-4
• G82701
• A12326
• REL-(1R,2R,5R)-2-HYDROXY-2,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTAN-3-ONE
• STL570269

• MDL： MFCD00191522
• Inchi： 1S/C10H16O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-7,12H,4-5H2,1-3H3/t6-,7-,10-/m1/s1
• InChI Key： VZRRCQOUNSHSGB-BRDIYROLSA-N
• SMILES： O[C@@]1(C)C(C[C@H]2C[C@@H]1C2(C)C)=O

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.059 g/mL at 25 °C(lit.)
• Melting Point: 37-39 °C (lit.)
• Boiling Point: 245 °C(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: 33 ° (C=0.5, CHCl3)
• PSA: 37.30000
• LogP: 1.37250
• Solubility: Not determined
• Optical Activity: [α]20/D +39°, c = 0.5 in chloroform

(+)-(1R,2R,5R)-2-Hydroxy-3-pinanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Additional information on (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone

Introduction to (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone (CAS No. 24047-72-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic strategies. Among these, (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone, identified by its CAS number 24047-72-1, has garnered significant attention due to its unique structural properties and promising biological activities. This compound, characterized by its specific stereochemistry and functional groups, has been the subject of extensive investigation in various scientific disciplines.

The stereochemistry of (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone is a critical aspect that distinguishes it from other analogs. The presence of three stereocenters at the 1st, 2nd, and 5th positions contributes to its complex three-dimensional structure. This intricate conformation is not only essential for its biological interactions but also poses challenges in synthetic chemistry. Researchers have employed advanced techniques such as chiral resolution and asymmetric synthesis to isolate and manipulate this enantiomerically pure form.

In recent years, the pharmaceutical industry has seen a surge in interest for natural product-inspired molecules due to their inherent biological relevance and minimal side effects. (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone belongs to a class of compounds derived from plant extracts, which have been traditionally used in folk medicine. Modern chemical synthesis has enabled the production of these compounds in controlled environments, allowing for rigorous testing in preclinical studies.

One of the most compelling areas of research involving (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone is its potential as an intermediate in drug development. Its structural framework closely resembles several bioactive molecules known for their anti-inflammatory and antioxidant properties. Preliminary studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on key enzymes involved in inflammatory pathways. This has prompted further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to monitor the progress of these reactions. The stereochemical integrity of the product is verified through X-ray crystallography, ensuring that the final compound matches the intended configuration.

Recent advancements in computational chemistry have also contributed to the understanding of (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These simulations have helped researchers predict potential drug candidates and optimize their properties before experimental synthesis.

The biological activity of (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone has been explored across various disease models. In particular, its anti-inflammatory effects have been observed in cell culture assays where it significantly reduces the production of pro-inflammatory cytokines. Animal models have further supported these findings by demonstrating reduced inflammation in treated subjects compared to control groups.

Another area of interest is the compound's potential role in neuroprotective therapies. Oxidative stress and inflammation are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies suggest that (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone can mitigate these pathological processes by scavenging reactive oxygen species and modulating inflammatory responses in neural cells.

The pharmacokinetic profile of (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone is another critical factor that influences its therapeutic potential. Absorption, distribution, metabolism, and excretion (ADME) studies have been conducted to evaluate how the body processes this compound. These investigations have revealed that it exhibits moderate bioavailability and a favorable half-life upon oral administration.

Future research directions for (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone include exploring its synergistic effects with other drugs and optimizing its delivery systems for targeted therapy. Nanotechnology-based approaches are being investigated to enhance the bioavailability and reduce toxicity associated with traditional oral formulations.

The industrial production of (+)-(1R,2R,5R)-2-Hydroxy-3-pinanone is another area where significant progress has been made. Scalable synthetic routes have been developed to ensure cost-effective manufacturing while maintaining high purity standards. These advancements are crucial for transitioning laboratory discoveries into commercially viable therapeutics.

In conclusion,(+)-(1R，2 R，5 R) - 2 -Hydroxyl - 3 -pinanone (CAS number 24047 -72 - 1) represents a promising candidate for further pharmaceutical development。 Its unique stereochemistry、biological activities、and favorable pharmacokinetic properties make it an attractive molecule for drug discovery。 With ongoing research aimed at optimizing its synthesis、delivery、and therapeutic applications，this compound holds great potential for improving human health outcomes。